1-Benzylpyrrolidin-3-yl methanesulfonate

• IUPAC Name: (1-benzylpyrrolidin-3-yl) methanesulfonate
• InChI: InChI=1S/C12H17NO3S/c1-17(14,15)16-12-7-8-13(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key: NZIDTDIDEPGKHB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1CCN(C1)CC2=CC=CC=C2
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

1-Benzylpyrrolidin-3-yl methanesulfonate is a useful research compound. Its molecular formula is C12H17NO3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-Benzyl-3-pyrrolidinol (1.1 g) in toluene (10 mL) at 0° C. was treated with triethylamine (1 mL) and methanesulfonyl chloride (0.53 mL), warmed to room temperature, washed with saturated aqueous sodium bicarbonate, water, and brine, dried over anhydrous sodium sulfate, and concentrated. 1H NMR (300 MHz, DMSO-d6) δ 7.31 (s, 5H), 5.21 (m, 1H), 3.65 (q, 2H), 2.82 (m, 2H), 2.5 (m, 2H), 2.36 (m, 2H), 2.1 (m, 1H).

Synthesis routes and methods II

Procedure details

(rac)-3-methanesulfonyloxy-1-(phenylmethyl)-pyrrolidine, M.S. (C.I) (M/Z): 256 [M+H]+, starting from (rac)-1-(phenylmethyl)-3-pyrrolidinol.